Cas no 2121513-83-3 (4-Fluoro-3-formyl-5-methylphenylboronic acid pinacol ester)

• Product Name: 4-Fluoro-3-formyl-5-methylphenylboronic acid pinacol ester
• CAS No: 2121513-83-3
• MF: C₁₄H₁₈BFO₃
• MW: 264.100327968597
• MDL: MFCD28154565
• CID: 5074023
• PubChem ID: 124251613
• Update Time: 2026-03-01

4-Fluoro-3-formyl-5-methylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-formyl-5-methylphenylboronic acid pinacol ester
• D71862
• 2-fluoro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• MFCD28154565
• CS-0189651
• 2121513-83-3

• MDL： MFCD28154565
• Inchi： 1S/C14H18BFO3/c1-9-6-11(7-10(8-17)12(9)16)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3
• InChI Key： NVKQZYPYVOGPML-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C

Computed Properties

• Exact Mass: 264.1333028g/mol
• Monoisotopic Mass: 264.1333028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5

Additional information on 4-Fluoro-3-formyl-5-methylphenylboronic acid pinacol ester

Professional Introduction to 4-Fluoro-3-formyl-5-methylphenylboronic acid pinacol ester (CAS No. 2121513-83-3)

4-Fluoro-3-formyl-5-methylphenylboronic acid pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 2121513-83-3, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a fluoro substituent, a formyl group, and a methyl group, contribute to its versatility and reactivity, making it an invaluable tool in synthetic organic chemistry.

The fluoro moiety in this compound plays a pivotal role in modulating the pharmacokinetic and pharmacodynamic properties of the final drug candidates. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall pharmacological profile of a molecule. In the context of 4-Fluoro-3-formyl-5-methylphenylboronic acid pinacol ester, the presence of this substituent makes it an attractive building block for designing compounds with enhanced bioavailability and prolonged half-life.

The formyl group is another key feature of this compound that contributes to its synthetic utility. The aldehyde functionality is highly reactive and can participate in various chemical transformations, such as condensation reactions with amines to form amides, or oxidation to yield carboxylic acids. These reactions are fundamental in the synthesis of complex pharmaceutical molecules, where precise functionalization is often required to achieve the desired biological activity.

The methyl group in 4-Fluoro-3-formyl-5-methylphenylboronic acid pinacol ester also contributes to its chemical behavior and reactivity. Methyl groups can influence the electronic properties of adjacent functional groups, affecting both the reactivity and stability of the molecule. Additionally, they can impact solubility and metabolic pathways, which are critical factors in drug development.

Boronic acids are widely recognized for their role as key intermediates in Suzuki-Miyaura cross-coupling reactions, which are among the most powerful tools in modern organic synthesis. The boronic acid pinacol ester derivative of this compound provides a stable and convenient handle for these transformations, allowing for efficient construction of biaryl structures. Such structures are prevalent in many biologically active compounds, including antiviral, anticancer, and anti-inflammatory agents.

In recent years, there has been growing interest in the development of boron-containing pharmaceuticals due to their unique chemical properties and biological activities. For instance, boron neutron capture therapy (BNCT) is an emerging therapeutic modality that leverages the ability of boron compounds to selectively target cancer cells upon irradiation with neutrons. Compounds like 4-Fluoro-3-formyl-5-methylphenylboronic acid pinacol ester could serve as precursors for designing novel BNCT agents with improved targeting efficiency and reduced toxicity.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Modern synthetic methodologies often employ palladium-catalyzed cross-coupling reactions, which are highly efficient and scalable. The use of transition metals like palladium not only facilitates these reactions but also allows for modular construction of complex molecular architectures.

The role of computational chemistry in the design and optimization of such compounds cannot be overstated. Advanced computational techniques, such as density functional theory (DFT) and molecular dynamics simulations, enable researchers to predict reaction outcomes, understand mechanistic details, and identify optimal reaction conditions before conducting experimental work. This approach not only saves time but also reduces waste by minimizing trial-and-error experimentation.

In conclusion, 4-Fluoro-3-formyl-5-methylphenylboronic acid pinacol ester (CAS No. 2121513-83-3) is a versatile and highly valuable intermediate in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for synthesizing a wide range of biologically active molecules with enhanced pharmacological properties. As research in organoboron chemistry continues to advance, compounds like this one will undoubtedly play a crucial role in the development of next-generation therapeutic agents.